6-Bromo-2-methylnicotinaldehyde
Overview
Description
6-Bromo-2-methylnicotinaldehyde (6-Br-2-MNA) is a synthetic molecule that is gaining increasing attention in the scientific community due to its diverse applications in various research fields. 6-Br-2-MNA is a derivative of nicotinic acid, which is a key component of the vitamin B3 family. It is a white crystalline solid that is water-soluble and has a molar mass of 199.03 g/mol. 6-Br-2-MNA has been used in the synthesis of a variety of compounds, including drugs, dyes, and other organic molecules. In addition, it has been used in the study of various biochemical and physiological processes.
Scientific Research Applications
Photolabile Protecting Group for Aldehydes and Ketones
6-Bromo-2-methylnicotinaldehyde has been explored for its potential as a photolabile protecting group for aldehydes and ketones. This application is significant in synthetic chemistry where protecting groups are employed to shield functional groups from reactive conditions. A study demonstrates the use of 6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin (Bhc-diol) under simulated physiological conditions for the photoremovable protection of aldehydes and ketones, showcasing the compound's versatility in light-mediated reactions (Lu et al., 2003).
Electrocatalytic Carboxylation
The electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid presents a novel application for 6-Bromo-2-methylnicotinaldehyde derivatives. This process, investigated for the first time, demonstrates a green and efficient method to synthesize 6-aminonicotinic acid, highlighting the compound's role in sustainable chemistry (Feng et al., 2010).
Synthesis of Eupomatilone-6
Research into the synthesis of eupomatilone-6, a natural product with potential pharmacological benefits, includes the use of 6-Bromo-2-methylnicotinaldehyde derivatives. This synthesis pathway involves complex reactions showcasing the compound's utility in the creation of biologically active molecules (Gurjar et al., 2005).
Inhibitors Derived from Tyrian Purple Indirubins
The discovery of 6-bromoindirubins as selective inhibitors of glycogen synthase kinase-3 (GSK-3) derives from the natural product Tyrian purple. This application emphasizes the role of brominated compounds, including 6-Bromo-2-methylnicotinaldehyde derivatives, in developing new pharmacological inhibitors with significant selectivity and potency (Meijer et al., 2003).
Friedländer Synthesis of Biquinolines
The Friedländer synthesis involving 6-Bromo-2-methylnicotinaldehyde derivatives offers a pathway to synthesize biquinolines. This method demonstrates the compound's applicability in creating complex organic molecules with potential optical properties (Hu et al., 2003).
Antitubercular Activity
6-Bromo-2-methylnicotinaldehyde derivatives have been evaluated for their antitubercular activity. The synthesis of specific hydrazides shows remarkable activity against M. tuberculosis, highlighting the potential of these compounds in developing new treatments for tuberculosis (Eldehna et al., 2015).
properties
IUPAC Name |
6-bromo-2-methylpyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO/c1-5-6(4-10)2-3-7(8)9-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUTAVXXGKKXAHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)Br)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50732465 |
Source
|
| Record name | 6-Bromo-2-methylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50732465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-methylnicotinaldehyde | |
CAS RN |
926293-55-2 |
Source
|
| Record name | 6-Bromo-2-methylpyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50732465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-2-methylpyridine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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